Cas no 1805436-15-0 (6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-nitropyridine)

• Product Name: 6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-nitropyridine
• CAS No: 1805436-15-0
• MF: C₇H₆BrF₂N₃O₂
• MW: 282.04224729538
• CID: 4809475
• Update Time: 2025-05-23

6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H6BrF2N3O2/c8-4-1-3(2-11)12-7(13(14)15)5(4)6(9)10/h1,6H,2,11H2
• InChI Key： FVOIVKDSQTVHNH-UHFFFAOYSA-N
• SMILES： BrC1=CC(CN)=NC(=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.2
• Topological Polar Surface Area: 84.7

Additional information on 6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-nitropyridine

6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-nitropyridine: A Comprehensive Overview

The compound 6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-nitropyridine, identified by the CAS number 1805436-15-0, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups: an amino methyl group at position 6, a bromine atom at position 4, a difluoromethyl group at position 3, and a nitro group at position 2. These substituents contribute to the compound's unique chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of 6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-nitropyridine involves a series of multi-step reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, improving both yield and purity. The precise control of reaction conditions is crucial to ensure the correct regioselectivity and stereochemistry of the substituents on the pyridine ring.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The presence of multiple functional groups allows for versatile chemical reactivity, making it an ideal candidate for use in polymer synthesis, drug delivery systems, and electronic materials. For instance, the amino methyl group can serve as a reactive site for further functionalization, while the nitro group imparts electron-withdrawing properties that can influence the electronic behavior of the molecule.

In recent studies, researchers have explored the use of 6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-nitropyridine in drug design. The compound's structure provides a scaffold for potential bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The bromine atom at position 4 adds to the molecule's versatility, enabling further substitution reactions that could lead to novel pharmacophores with enhanced therapeutic effects.

The environmental impact of this compound has also been a topic of interest. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of synthetic chemicals like 6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-nitropyridine becomes crucial. Recent research has focused on assessing its biodegradability under various environmental conditions, with promising results indicating that it can undergo efficient microbial degradation under aerobic conditions.

In conclusion, 6-(Aminomethyl)-4-bromo-3-(difluoromethyl)-2-nitropyridine stands out as a versatile and multifunctional compound with applications spanning across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry, driving innovation in materials science, pharmaceuticals, and environmental studies. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in shaping future technological advancements.